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Compound of Interest

Compound Name: AChE-IN-30

Cat. No.: B15073843

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for researchers encountering resistance to the acetylcholinesterase (AChE) inhibitor,

AChE-IN-30, in cell lines.

Frequently Asked Questions (FAQs)
Q1: What is the proposed anticancer mechanism of action for AChE-IN-30?

A1: AChE-IN-30 is an inhibitor of the enzyme acetylcholinesterase (AChE). In non-neuronal

contexts, such as cancer, AChE is implicated in regulating cell proliferation, apoptosis, and cell-

to-cell interactions.[1][2] The proposed anticancer mechanism for an AChE inhibitor like AChE-
IN-30 involves:

Inhibition of AChE: The compound blocks the AChE enzyme, which is responsible for

hydrolyzing the neurotransmitter acetylcholine (ACh).[1][3]

Accumulation of Acetylcholine (ACh): This enzymatic inhibition leads to an accumulation of

local ACh.[1]
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Induction of Apoptosis: The increased levels of ACh can hyperstimulate nicotinic and

muscarinic receptors on cancer cells. This overstimulation may trigger downstream signaling

pathways that promote programmed cell death (apoptosis) and inhibit cell proliferation,

contributing to the inhibitor's anti-tumor effect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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